Pent-3-en-2-yl 2-methylprop-2-enoate
Cat. No. B8490208
M. Wt: 154.21 g/mol
InChI Key: SFSOZIRLFWBKOO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06309795B1
Procedure details
A 1-liter flask was charged with 43.9 g (0.51 mol) of 3-penten-2-ol, 51.6 g (0.51 mol) of triethylamine and 300 ml of dichloromethane, and the mixture was cooled down to 0° C. While stirring the mixture at 0° C., 52.3 g (0.50 mol) of methacryloyl chloride were added dropwise over 1 hour, and the mixture was stirred additionally for 5 hours at room temperature. Solids were separated by filtration from the resultant reaction mixture, and the filtrate was washed 3 times with water and then distilled in the presence of 5 g of p-methoxyphenol to obtain 42.4 g of 1-methyl-2-butenyl methacrylate.
Identifiers
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REACTION_CXSMILES
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[CH3:1][CH:2]([OH:6])[CH:3]=[CH:4][CH3:5].C(N(CC)CC)C.[C:14](Cl)(=[O:18])[C:15]([CH3:17])=[CH2:16]>ClCCl>[C:14]([O:6][CH:2]([CH3:1])[CH:3]=[CH:4][CH3:5])(=[O:18])[C:15]([CH3:17])=[CH2:16]
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Inputs
Step One
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Name
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|
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Quantity
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43.9 g
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Type
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reactant
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Smiles
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CC(C=CC)O
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Name
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Quantity
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51.6 g
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Name
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Quantity
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300 mL
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Type
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solvent
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Smiles
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ClCCl
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Step Two
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Name
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Quantity
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52.3 g
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Type
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reactant
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Smiles
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C(C(=C)C)(=O)Cl
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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While stirring the mixture at 0° C.
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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the mixture was stirred additionally for 5 hours at room temperature
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Duration
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5 h
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CUSTOM
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Type
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CUSTOM
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Details
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Solids were separated by filtration from the resultant
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CUSTOM
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Type
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CUSTOM
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Details
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reaction mixture
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WASH
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Type
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WASH
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Details
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the filtrate was washed 3 times with water
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DISTILLATION
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Type
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DISTILLATION
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Details
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distilled in the presence of 5 g of p-methoxyphenol
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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C(C(=C)C)(=O)OC(C=CC)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 42.4 g | |
| YIELD: CALCULATEDPERCENTYIELD | 55% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
